(Z)-N-(5-Benzyl-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridin-2-yl)-2-cyano-3-thiophen-2-ylprop-2-enamide

• IUPAC Name: (Z)-N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridin-2-yl)-2-cyano-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C21H18N4OS2/c22-12-16(11-17-7-4-10-27-17)20(26)24-21-23-18-14-25(9-8-19(18)28-21)13-15-5-2-1-3-6-15/h1-7,10-11H,8-9,13-14H2,(H,23,24,26)/b16-11-
• InChI Key: NBDCHZXAIUXQKX-WJDWOHSUSA-N
• Canonical SMILES: C1CN(CC2=C1SC(=N2)NC(=O)C(=CC3=CC=CS3)C#N)CC4=CC=CC=C4
• Isomeric SMILES: C1CN(CC2=C1SC(=N2)NC(=O)/C(=C\C3=CC=CS3)/C#N)CC4=CC=CC=C4
• Molecular Formula: C21H18N4OS2
• Molecular Weight: 406.5 g/mol

Description

The compound is a derivative of thiazolo[5,4-d]thiazoles. Thiazolo[5,4-d]thiazoles are electron-deficient systems with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap. They are promising building blocks in the synthesis of semiconductors for plastic electronics.

Synthesis Analysis

The synthetic chemistry behind these molecules has only been explored to a minor extent, and there is plenty of room for improvement and broadening of the material scope. Aryl-functionalized thiazolo[5,4-d]thiazole derivatives, which expand the conjugated backbone of the semiconducting material, are easily prepared.

Molecular Structure Analysis

The parent thiazolo[5,4-d]thiazole moiety already possesses some appealing features towards applications in organic electronics. It is an electron-deficient system with high oxidative stability and a rigid planar structure.

Future Directions

Thiazolo[5,4-d]thiazole-based materials have been recognized for their high potential, notably in the field of organic photovoltaics. Despite the almost exponential growth of activity, the synthetic chemistry behind these molecules has only been explored to a minor extent, indicating plenty of room for improvement and broadening of the material scope.